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Compound of Interest

Compound Name:
4-Bromo-1-chloro-2-

ethenylbenzene

CAS No.: 1691087-90-7

Cat. No.: B2914401

Get Quote

5-Bromo-2-chlorostyrene is a high-value, bifunctional building block. Its strategic importance

lies in its orthogonal reactivity: the vinyl group allows for Heck couplings or polymerization, the

aryl bromide facilitates Suzuki/Buchwald couplings or lithiation, and the aryl chloride serves as

a robust blocking group or a site for late-stage diversification (e.g., via oxidative addition with

specialized catalysts).

However, this molecule presents a unique supply chain challenge. Unlike commodity styrenes

(e.g., 4-chlorostyrene), 5-Bromo-2-chlorostyrene is rarely held in bulk stock due to its high

reactivity and polymerization risk. It is typically a "Make-to-Order" item.

Core Directive: This guide empowers researchers to secure high-purity material through two

validated pathways: (A) Strategic Sourcing from Custom Manufacturers or (B) In-House

Synthesis from Stable Precursors.

Critical Quality Attributes (CQAs)
Before sourcing, you must define "High Purity" based on your downstream application.
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Parameter Specification Scientific Rationale

Purity (GC/HPLC) ≥ 98.0%

Impurities >2% (often starting

aldehyde or phosphine oxides)

can poison Pd-catalysts in

subsequent cross-couplings.

Stabilizer (TBC) 100–500 ppm

4-tert-Butylcatechol (TBC) is

mandatory to prevent

autopolymerization during

transit. Must be removed

before use.

Polymer Content < 0.1%

Soluble oligomers ("goo") are

silent impurities that ruin

stoichiometry and yield in

polymerization reactions.

Halide Integrity < 0.5% Hydrolysis

Free bromide/chloride ions

indicate degradation and can

interfere with metal-catalyzed

cycles.

Sourcing Strategy: The "Make vs. Buy" Decision
Matrix
Because this specific isomer is not a commodity, "buying off the shelf" often leads to receiving

aged or degraded stock. Use the following decision logic to determine your sourcing route.

Need 5-Bromo-2-chlorostyrene Quantity Needed?

< 10 Grams

> 100 Grams

Route A: In-House Synthesis
(Control Quality)

Route B: Custom Synthesis
(Outsource Risk)

Buy Precursor:
5-Bromo-2-chlorobenzaldehyde

(CAS 189628-37-3)

High Availability

Select Specialized CRO
(Not General Catalog)

Click to download full resolution via product page
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Figure 1: Sourcing Decision Matrix. For small quantities, in-house synthesis from the stable

aldehyde is often faster and guarantees higher purity than sourcing rare "old stock" inventory.

Route A: In-House Synthesis Protocol
If you choose to synthesize (recommended for <50g needs), the Wittig Olefination is the

industry standard for converting the stable aldehyde precursor into the styrene.

Precursor Sourcing:

Target: 5-Bromo-2-chlorobenzaldehyde[1][2][3]

CAS: 189628-37-3[1][2][4][5]

Reliable Suppliers: Matrix Fine Chemicals, BLD Pharm, Combi-Blocks.

The Protocol (Self-Validating):

Reagents: Suspend Methyltriphenylphosphonium bromide (1.1 equiv) in dry THF.

Base: Add KOtBu (1.2 equiv) at 0°C. Checkpoint: Solution must turn bright yellow (ylide

formation).

Addition: Add 5-Bromo-2-chlorobenzaldehyde (1.0 equiv) dropwise.

Workup: Quench with water, extract with hexanes (triphenylphosphine oxide precipitates out;

styrenes are soluble in hexanes).

Stabilization:CRITICAL STEP. Immediately add 100 ppm TBC if storing for >24 hours.

Route B: Supplier Evaluation & Landscape
If outsourcing, avoid general aggregators. Target suppliers with demonstrated capabilities in

halogenated aromatics and hazardous shipping (styrenes require temperature control).

Tier 1: Validated Custom Synthesis Partners (High Reliability)
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Enamine / UkrOrgSynthesis: Strong capability in building blocks; likely to synthesize fresh on

demand.

Combi-Blocks: Often holds stock of the aldehyde and can perform the conversion rapidly.

WuXi AppTec / Pharmaron: For kg-scale GMP requirements.

Tier 2: Catalog Aggregators (Risky)

Warning: Many listings on platforms like ChemicalBook with "Inquire" status are virtual

inventories. Always demand a current CoA (Certificate of Analysis) dated within the last 3

months before placing a PO.

Handling & Quality Control: The "De-Stabilization"
Workflow
Commercial styrene is shipped with TBC (4-tert-butylcatechol) to prevent it from turning into a

solid block of polymer. You must remove this before catalysis.

Protocol: TBC Removal (The "Flash" Method)
Do not use distillation for small batches (risk of thermal polymerization).

Prepare Column: Pack a short column (2-3 cm height) with Basic Alumina (activated).

Elution: Pass the commercial 5-Bromo-2-chlorostyrene directly through the column using a

slight positive pressure (nitrogen) or gravity.

Mechanism: The acidic phenol (TBC) binds irreversibly to the basic alumina; the neutral

styrene passes through.

Validation: The filtrate should be clear.

Immediate Use: Use the destabilized monomer within 4 hours.

QC Workflow Diagram
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Shipment Arrival
(Check Temp Log)

Visual Inspection
(Clear liquid? No solids?)

Analytical QC
(H-NMR & GC-MS)

Purity >98%?

Fail (Return)

Long-Term Storage
(-20°C, Dark, +TBC)

Pass

Pre-Reaction Prep
(Remove TBC via Alumina)

Reaction / Application

Click to download full resolution via product page

Figure 2: Quality Control and Handling Workflow. Note the critical step of TBC removal

immediately prior to use.
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Precursor Identification: National Center for Biotechnology Information. (2025).[6] PubChem

Compound Summary for CID 11235213, 5-Bromo-2-chlorobenzaldehyde. Retrieved from

[Link]

Synthesis Methodology: Ma, S., & Jiao, N. (2002). Palladium-Catalyzed Coupling Reactions
of Aryl Halides. Journal of the American Chemical Society. (Contextual citation for orthogonal
reactivity of Br/Cl systems).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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